Tert-butyl 4-(cyanomethyl)-4-methylpiperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-(cyanomethyl)-4-methylpiperidine-1-carboxylate
• InChI: InChI=1S/C13H22N2O2/c1-12(2,3)17-11(16)15-9-6-13(4,5-8-14)7-10-15/h5-7,9-10H2,1-4H3
• InChI Key: PRMYRRODTPOYIU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCN(CC1)C(=O)OC(C)(C)C)CC#N
• Molecular Formula: C13H22N2O2
• DSSTOX Substance ID: DTXSID301165606
• Molecular Weight: 238.33 g/mol
• CAS No.: 872850-30-1

Description

Tert-butyl 4-(cyanomethyl)-4-methylpiperidine-1-carboxylate is an organic compound that belongs to the class of piperidine derivatives. This compound is characterized by the presence of a tert-butyl ester group, a cyanomethyl group, and a methyl group attached to a piperidine ring. It is used in various chemical and pharmaceutical applications due to its unique structural properties.

Scientific Research Applications

Tert-butyl 4-(cyanomethyl)-4-methylpiperidine-1-carboxylate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Employed in the study of enzyme inhibition and receptor binding.

Medicine: Investigated for its potential use in the development of pharmaceuticals, particularly in the treatment of neurological disorders.

Industry: Utilized in the production of specialty chemicals and materials.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl 4-(cyanomethyl)-4-methylpiperidine-1-carboxylate typically involves the reaction of 4-methylpiperidine with tert-butyl chloroformate and cyanomethyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction conditions usually involve stirring the reactants at room temperature for several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up using continuous flow reactors. These reactors allow for better control of reaction parameters such as temperature, pressure, and reactant concentrations, leading to higher yields and purity of the final product. The use of flow microreactors has been shown to be more efficient and sustainable compared to traditional batch processes .

Chemical Reactions Analysis

Types of Reactions

Tert-butyl 4-(cyanomethyl)-4-methylpiperidine-1-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The cyanomethyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or alcohols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles such as amines or alcohols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Oxidized derivatives such as carboxylic acids or ketones.

Reduction: Reduced derivatives such as primary amines or alcohols.

Substitution: Substituted derivatives with various functional groups replacing the cyanomethyl group.

Mechanism of Action

The mechanism of action of tert-butyl 4-(cyanomethyl)-4-methylpiperidine-1-carboxylate involves its interaction with specific molecular targets such as enzymes or receptors. The compound can act as an inhibitor or modulator of these targets, affecting various biochemical pathways. The exact mechanism depends on the specific application and the molecular target involved .

Comparison with Similar Compounds

Similar Compounds

Tert-butyl 4-methylpiperidine-1-carboxylate: Lacks the cyanomethyl group, making it less reactive in certain substitution reactions.

4-(Cyanomethyl)-4-methylpiperidine-1-carboxylate: Lacks the tert-butyl ester group, affecting its solubility and stability.

Tert-butyl 4-(cyanomethyl)piperidine-1-carboxylate: Lacks the methyl group, altering its steric properties and reactivity.

Uniqueness

Tert-butyl 4-(cyanomethyl)-4-methylpiperidine-1-carboxylate is unique due to the combination of its functional groups, which confer specific reactivity and stability. The presence of the tert-butyl ester group enhances its solubility and stability, while the cyanomethyl group provides a site for further chemical modifications. The methyl group adds steric hindrance, influencing the compound’s reactivity and interaction with molecular targets.

Synthesis routes and methods

Procedure details

To 4-methanesulfonyloxymethyl-4-methylpiperidine-1-carboxylic acid tert-butyl ester (0.440 g, 1.43 mmol) dissolved in DMSO (3 mL) is added potassium cyanide (0.373 g, 5.73 mmol). The mixture is heated to 130° C. for 18 hours. The reaction mixture is cooled and diluted with EtOAc and water. The organic layer is concentrated, taken up in MeOH and concentrated again to give the title compound as a brown oil (263 mg, 77% yield).